Cas no 88384-18-3 (Benzene, 2-methyl-4-(1-methyl-1-phenylethyl)-1-(2-propenyloxy)-)

Benzene, 2-methyl-4-(1-methyl-1-phenylethyl)-1-(2-propenyloxy)- structure
88384-18-3 structure
Product Name:Benzene, 2-methyl-4-(1-methyl-1-phenylethyl)-1-(2-propenyloxy)-
CAS No:88384-18-3
MF:C19H22O
MW:266.377385616302
CID:634559
PubChem ID:13139395
Update Time:2025-04-19

Benzene, 2-methyl-4-(1-methyl-1-phenylethyl)-1-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-methyl-4-(1-methyl-1-phenylethyl)-1-(2-propenyloxy)-
    • 2-methyl-4-(2-phenylpropan-2-yl)-1-prop-2-enoxybenzene
    • DTXSID20521121
    • 2-Methyl-4-(2-phenylpropan-2-yl)-1-[(prop-2-en-1-yl)oxy]benzene
    • 88384-18-3
    • Inchi: 1S/C19H22O/c1-5-13-20-18-12-11-17(14-15(18)2)19(3,4)16-9-7-6-8-10-16/h5-12,14H,1,13H2,2-4H3
    • InChI Key: QRWKUQCYOKVNGS-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C=CC(=CC=1C)C(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 266.167065321g/mol
  • Monoisotopic Mass: 266.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 9.2Ų
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